Cas no 2171634-30-1 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-5-methylhex-4-enoic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-5-methylhex-4-enoic acid
• CAS No: 2171634-30-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6350610
• PubChem ID: 165554701
• Update Time: 2025-05-28

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-5-methylhex-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-5-methylhex-4-enoic acid
• EN300-1552178
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-5-methylhex-4-enoic acid
• 2171634-30-1

• Inchi： 1S/C28H34N2O5/c1-18(2)15-16-25(27(32)33)30-26(31)14-8-9-19(3)29-28(34)35-17-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,15,19,24-25H,8-9,14,16-17H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： CIMZDQQUSOUPRT-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCCC(NC(C(=O)O)C/C=C(\C)/C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-5-methylhex-4-enoic acid

Comprehensive Overview of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-5-methylhex-4-enoic acid (CAS No. 2171634-30-1)

In the realm of organic chemistry and pharmaceutical research, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-5-methylhex-4-enoic acid (CAS No. 2171634-30-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a key intermediate in peptide synthesis and drug development. Its Fmoc group (9-fluorenylmethoxycarbonyl) is widely recognized for its role in solid-phase peptide synthesis (SPPS), a technique pivotal in modern biotechnology and therapeutic peptide production.

The molecular structure of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-5-methylhex-4-enoic acid features a hex-4-enoic acid backbone with a 5-methyl substituent, enhancing its stability and reactivity in synthetic pathways. Researchers are particularly interested in its conjugated double bond, which offers opportunities for further functionalization, making it a versatile building block in medicinal chemistry. The Fmoc protection ensures selective deprotection during synthesis, a critical advantage in multi-step reactions.

Recent trends in peptide-based therapeutics have amplified the demand for high-purity intermediates like CAS No. 2171634-30-1. With the rise of personalized medicine and targeted drug delivery systems, this compound’s role in creating bioactive peptides and protein mimics is increasingly prominent. For instance, its application in anticancer peptide design and immune-modulating agents aligns with current healthcare innovations. Searches for "Fmoc-amino acid applications" or "peptide synthesis intermediates" reflect growing interest in this niche.

From a synthetic perspective, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-5-methylhex-4-enoic acid is synthesized via stepwise coupling reactions, often employing carbodiimide-based activators. Its hydrophobic nature necessitates careful solvent selection, typically dimethylformamide (DMF) or dichloromethane (DCM), to ensure optimal yield. Analytical techniques like HPLC and mass spectrometry are essential for purity validation, addressing the stringent quality standards of pharmaceutical R&D.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling of CAS No. 2171634-30-1 requires adherence to Good Laboratory Practices (GLP). Questions such as "How to store Fmoc-protected compounds?" or "Stability of unsaturated amino acid derivatives" are common among researchers, highlighting the need for detailed technical guidance.

In conclusion, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-5-methylhex-4-enoic acid exemplifies the intersection of chemical innovation and biomedical advancement. Its utility in peptide engineering and alignment with cutting-edge therapeutic trends underscore its value in both academic and industrial settings. As the scientific community continues to explore next-generation biologics, this compound will undoubtedly remain a focal point of research and development.